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Compound of Interest

Compound Name: 3,4-Dichloro-5-iodophenol

CAS No.: 1807182-53-1

Cat. No.: B1410125

Get Quote

Executive Summary
3,4-Dichloro-5-iodophenol (CAS: 1807182-53-1) is a tri-halogenated phenolic intermediate

used in the synthesis of advanced agrochemicals and pharmaceutical scaffolds.[1][2][5] Its

solubility behavior is governed by the interplay between the hydrophilic hydroxyl group and the

lipophilic, electron-withdrawing halogen array.[1][2][3][4]

Core Challenge: As a high-value, low-volume intermediate, specific temperature-dependent

solubility datasets are often proprietary or absent from open literature.[1][2][4]

Solution: This guide provides a predictive baseline based on structural congeners (3,4-

dichlorophenol and iodophenols) and details the standardized experimental workflows

required to generate publication-grade solubility curves.

Physicochemical Identity & Predictive Modeling
Understanding the molecular descriptors is the first step in predicting solvent interaction.[1][2]

[3][4] The presence of two chlorine atoms and one iodine atom significantly increases

lipophilicity compared to the parent phenol.[1][2][3][4]
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Molecular Descriptors (Computed)
Property Value (Predicted) Mechanistic Implication

Molecular Formula C₆H₃Cl₂IO

High molecular weight (288.90

g/mol ) suggests lower molar

solubility than dichlorophenols.

[1][2]

LogP (Octanol/Water) ~4.0 – 4.2

Highly lipophilic.[1][2][3][4]

Expect negligible water

solubility (<0.1 g/L).[1][2][3][4]

pKa (Acid Dissociation) ~7.5 – 8.0

More acidic than phenol (pKa

10) due to inductive electron

withdrawal by halogens.[2][3]

[4] Soluble in basic aqueous

solutions (pH > 9).[1][2][3][4]

H-Bond Donors/Acceptors 1 / 1

The -OH group is the primary

handle for solubility in protic

solvents (alcohols).[1][2][4]

Solubility Prediction Matrix
Based on the "Like Dissolves Like" principle and data from structural analog 3,4-Dichlorophenol

(CAS 95-77-2), the expected solubility profile is:

High Solubility (>15 mol%): Polar Aprotic solvents (DMF, DMSO, THF).[1][2][3][4]

Mechanism: Strong H-bond acceptance from solvent to phenolic proton.[1][2][3][4]

Moderate/Good Solubility (5–15 mol%): Short-chain Alcohols (Methanol, Ethanol,

Isopropanol).[1][2][3][4] Mechanism: H-bond exchange; solubility increases significantly with

temperature.[1][2][3][4]

Low/Moderate Solubility (1–5 mol%): Non-polar aromatics (Toluene, Benzene).[1][2][3][4]

Mechanism: Dispersion forces (London interactions) dominate; iodine enhances

polarizability.[1][2][3][4]
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Poor Solubility (<1 mol%): Aliphatic hydrocarbons (Hexane, Cyclohexane).[1][2][3][4]

Mechanism: High crystal lattice energy overcomes weak solute-solvent interactions.[1][2][3]

[4]

Experimental Protocols for Solubility Determination
To generate accurate solubility data (mole fraction ngcontent-ng-c2307461527="" _nghost-ng-

c2764567632="" class="inline ng-star-inserted">

vs. Temperature

), two methodologies are recommended: the Laser Monitoring Dynamic Method (for speed and
T-dependence) and the Isothermal Shake-Flask Method (for validation).[1][2]

Protocol A: Laser Monitoring Dynamic Method
(Standard)
This method detects the precise dissolution temperature of a known mixture, eliminating

sampling errors.[1][2][3][4]

Equipment:

Jacketed glass vessel (50 mL) with precise temperature control (±0.05 K).

Laser source (He-Ne or red diode) and photodetector.[1][2][3][4]

Magnetic stirrer.[1][2][3][4]

Workflow:

Preparation: Weigh a precise mass of solute (ngcontent-ng-c2307461527="" _nghost-ng-

c2764567632="" class="inline ng-star-inserted">

) and solvent (

) into the vessel.[1][2][3]

Equilibration: Set temperature 5 K below the expected dissolution point.
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Ramping: Heat the mixture slowly (0.1 K/min) while stirring.

Detection: Monitor laser transmittance. The transition from scattering (turbid suspension) to

high transmission (clear solution) marks the saturation temperature (ngcontent-ng-

c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

).[2][3]

Iteration: Repeat with varying solute/solvent ratios to construct the full solubility curve.

Protocol B: Isothermal Shake-Flask Method (Validation)
Used to verify dynamic data at specific isotherms (e.g., 298.15 K, 303.15 K).[1][2][3][4]

Saturation: Add excess solute to solvent in a sealed vial.[1][2][3][4]

Agitation: Shake at constant temperature for 24–48 hours.

Settling: Allow phases to separate (centrifugation may be required).

Sampling: Withdraw supernatant using a heated syringe filter (0.45 µm).

Analysis: Quantify concentration via HPLC (UV detection at ~280 nm) or Gravimetric

analysis (evaporation of solvent).

Visualization of Solubility Workflows
The following diagram illustrates the logical flow for determining and modeling the solubility of

this compound.
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Phase 2: Quantitative Determination

Start: 3,4-Dichloro-5-iodophenol
(Solid Sample)

Phase 1: Solvent Screening
(Qualitative)

 Estimate Polarity

Method A: Laser Dynamic
(Variable T, Fixed Conc.)

 Select Solvents

Method B: Shake-Flask
(Fixed T, Saturation)

 Validation Points

Data Analysis
(Mole Fraction x vs. T)

 T_sat Detected  Concentration Measured

Thermodynamic Modeling
(Apelblat / van't Hoff)

 Regression

Process Design
(Crystallization/Purification)

 Yield Optimization

Click to download full resolution via product page

Figure 1: Integrated workflow for the determination and modeling of solid-liquid equilibrium

data.

Thermodynamic Modeling Framework
Once experimental data is obtained, it must be correlated to allow for interpolation.[1][2][3][4]

The Modified Apelblat Equation is the industry standard for halogenated phenols.[1][2][3][4]
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Modified Apelblat Equation
ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="ng-star-inserted display">

[2]

: Mole fraction solubility of 3,4-dichloro-5-iodophenol.

ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

: Absolute temperature (Kelvin).[1][2][3][6]

: Empirical model parameters derived via multivariate regression.

Utility: Provides the highest accuracy (typically ngcontent-ng-c2307461527="" _nghost-ng-

c2764567632="" class="inline ng-star-inserted">

) for polar and non-polar solvents.[1][2][3]

van't Hoff Analysis
Used to calculate thermodynamic functions of solution (Enthalpy ngcontent-ng-

c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

, Entropy

).[2][3] ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="display ng-star-
inserted">

[2]

Interpretation: A linear plot of ngcontent-ng-c2307461527="" _nghost-ng-c2764567632=""

class="inline ng-star-inserted">

vs

confirms the dissolution mechanism.[1][2][3]

Expectation: Dissolution is likely endothermic (ngcontent-ng-c2307461527="" _nghost-ng-

c2764567632="" class="inline ng-star-inserted">
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) and entropy-driven (

), meaning solubility increases with temperature.[1][2][3]

Applications in Purification (Crystallization)
The solubility difference between 3,4-dichloro-5-iodophenol and its impurities (often isomers

or de-iodinated byproducts) is the basis for purification.[1][2]

Cooling Crystallization:

Recommended Solvent: Ethanol or Methanol/Water mixtures.[1][2][3][4]

Rationale: High solubility at boiling point, steep solubility drop upon cooling (high

ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-

inserted">

), ensuring high recovery yield.[2][3]

Anti-Solvent Crystallization:

System: Dissolve in Acetone (High solubility) ngcontent-ng-c2307461527="" _nghost-ng-

c2764567632="" class="inline ng-star-inserted">

Slowly add Water (Anti-solvent).[1][2][3]

Control: Monitor the "Oiling Out" limit; halogenated phenols may form a liquid oil phase

before crystallizing if water is added too quickly.[1][2][3][4]
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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